Methyl 3-oxo-2-phenyl-3,4-dihydroquinoxaline-6-carboxylate

• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol
• IUPAC Name: methyl 3-oxo-2-phenyl-4H-quinoxaline-6-carboxylate
• InChI: InChI=1S/C16H12N2O3/c1-21-16(20)11-7-8-12-13(9-11)18-15(19)14(17-12)10-5-3-2-4-6-10/h2-9H,1H3,(H,18,19)
• InChI Key: JPJDTFJJTMONOV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N=C(C(=O)N2)C3=CC=CC=C3

Description

Methyl 3-oxo-2-phenyl-3,4-dihydroquinoxaline-6-carboxylate is a useful research compound. Its molecular formula is C16H12N2O3 and its molecular weight is 280.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

DDQ (21.25 g, 93.6 mmol, 2.62 equiv) was added to a stirred solution of methyl 3-oxo-2-phenyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (10.07 g, 35.7 mmol, 1.00 equiv) in dioxane (750 mL) and allowed to react, with stirring, overnight at room temperature. The solids were collected by filtration. The filter cake was washed with 2×500 mL of aqueous K2CO3 (saturated). This resulted in 7.29 g (crude) of methyl 3-oxo-2-phenyl-3,4-dihydroquinoxaline-6-carboxylate as an off-white solid. LC-MS (ES, m/z): 281 [M+H]+.

Synthesis routes and methods II

Procedure details

A solution of methyl 3-oxo-2-phenyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (400 mg, 0.57 mmol, 1.00 equiv, 40%) in dioxane (30 mL) and DDQ (340 mg, 1.50 mmol, 2.64 equiv) was allowed to react, with stirring, for 3 hrs at room temperature in a 50-mL round-bottom flask. The solids were collected by filtration and discarded. The resulting mixture was washed with 1×20 mL of saturated K2CO3, and the organic layer was concentrated in vacuo to result in 10 mg (6%) of methyl 3-oxo-2-phenyl-3,4-dihydroquinoxaline-6-carboxylate as a yellow solid.